Cas no 1261897-00-0 (5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol)

• Product Name: 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol
• CAS No: 1261897-00-0
• MF: C₁₅H₁₃F₃O₃
• MW: 298.257135152817
• MDL: MFCD18315366
• CID: 2761980
• PubChem ID: 53221106
• Update Time: 2025-06-08

5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18315366
• 4,4'-Dimethoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol, 95%
• 5-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)-2-METHOXYPHENOL
• 1261897-00-0
• DTXSID60685791
• 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol

• MDL： MFCD18315366
• Inchi： 1S/C15H13F3O3/c1-20-13-5-3-9(7-11(13)15(16,17)18)10-4-6-14(21-2)12(19)8-10/h3-8,19H,1-2H3
• InChI Key： RDPVWBIYZAOURL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=CC(=C(C=1)O)OC)OC)(F)F

Computed Properties

• Exact Mass: 298.08167876Da
• Monoisotopic Mass: 298.08167876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol

Introduction to 5-(4-Methoxy-3-trifluoromethylphenyl)-2-Methoxyphenol (CAS No. 1261897-00-0)

5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol (CAS No. 1261897-00-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its IUPAC name, is characterized by the presence of a methoxy group and a trifluoromethyl group, which contribute to its distinct chemical and biological activities.

The molecular formula of 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol is C₁₅H₁₃F₃O₃, and it has a molecular weight of approximately 296.25 g/mol. The compound's structure consists of a phenolic ring substituted with a methoxy group at the 2-position and a 4-methoxy-3-trifluoromethylphenyl group at the 5-position. This arrangement provides the molecule with a high degree of functional versatility, making it an attractive candidate for various pharmaceutical applications.

In recent years, extensive research has been conducted to explore the pharmacological properties of 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol has also been investigated for its antioxidant properties. Research indicates that the compound can effectively scavenge free radicals and protect cells from oxidative stress. This antioxidant activity is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression. Preliminary studies have suggested that this compound may have neuroprotective effects, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The unique combination of methoxy and trifluoromethyl groups in 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol also contributes to its favorable pharmacokinetic properties. These functional groups enhance the compound's solubility and bioavailability, which are crucial factors in drug development. Additionally, the presence of these groups can influence the compound's metabolic stability, reducing the likelihood of rapid degradation in vivo and extending its therapeutic window.

Clinical trials are currently underway to further evaluate the safety and efficacy of 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has a favorable safety profile, which is essential for its potential use in long-term treatments.

In conclusion, 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methoxyphenol (CAS No. 1261897-00-0) represents a promising molecule with diverse therapeutic potential. Its anti-inflammatory, antioxidant, and neuroprotective properties make it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, potentially leading to new treatments for a range of diseases.